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Compound of Interest

Compound Name: ALRT1550

Cat. No.: B1667003 Get Quote

The following guide provides critical safety, handling, and disposal information for ALRT1550, a

pyrophoric and water-reactive compound. This information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory operations and

environmental protection.

Hazard Summary and Safety Information
ALRT1550 is a hazardous substance that requires strict adherence to safety protocols. The

primary hazards include its pyrophoric nature, violent reactivity with water, and significant

health risks. All handling of this compound should occur under an inert atmosphere in a

properly functioning fume hood.
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Hazard Classification GHS Code Description

Pyrophoric Liquid H250
Catches fire spontaneously if

exposed to air.[1]

Reacts with Water H260

In contact with water, releases

flammable gases which may

ignite spontaneously.[1]

Skin Corrosion H314
Causes severe skin burns and

eye damage.[1]

Serious Eye Damage H318
Causes serious eye damage.

[1]

Aspiration Hazard H304
May be fatal if swallowed and

enters airways.[1]

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child.[1]

STOT (Single Exposure) H336
May cause drowsiness or

dizziness.

STOT (Repeated Exposure) H372

Causes damage to organs

through prolonged or repeated

exposure.

Acute Aquatic Hazard H401 Toxic to aquatic life.[1]

Chronic Aquatic Hazard H411
Toxic to aquatic life with long-

lasting effects.[1]

Personal Protective Equipment (PPE)
When handling ALRT1550, the following personal protective equipment is mandatory:

Eye/Face Protection: Safety glasses with side-shields and a face shield.

Skin Protection: Flame-retardant lab coat and chemically resistant gloves (e.g., nitrile

rubber). Ensure gloves are compatible with the specific solvents being used.
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Respiratory Protection: Use only in a well-ventilated area, typically a fume hood. If exposure

limits are exceeded, a full-face respirator with appropriate cartridges is necessary.

Spill and Emergency Procedures
In Case of a Spill:

Do not use water to clean up the spill.

Cover the spill with a dry, inert absorbent material such as sand or soda ash.

Carefully collect the absorbed material into a designated, dry, and sealable container.

Dispose of the container as hazardous waste.

First Aid Measures:

Inhalation: Move the person to fresh air and seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes and seek immediate medical attention.

[1]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention from an

ophthalmologist.[1]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1]

ALRT1550 Disposal Protocol
Proper disposal of ALRT1550 and its contaminated waste is crucial to ensure safety and

environmental compliance. Under no circumstances should this material be disposed of down

the drain or in regular trash.

Step-by-Step Disposal Procedure:
Quenching (for residual amounts):
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This procedure should only be performed by personnel experienced with handling

pyrophoric reagents.

Work in a fume hood under an inert atmosphere (e.g., argon or nitrogen).

Slowly add the ALRT1550 solution to a flask containing an excess of a less reactive

solvent (e.g., heptane or toluene).

The flask should be cooled in an ice bath.

Slowly and carefully add a quenching agent, such as isopropanol, dropwise with vigorous

stirring.

After the initial reaction subsides, slowly add methanol, followed by a very slow addition of

water to ensure complete quenching.

The resulting solution should be neutralized.

Waste Collection and Labeling:

All quenched solutions, contaminated solvents, and solid waste (e.g., contaminated paper

towels, pipette tips) must be collected in a designated hazardous waste container.

The container must be made of a compatible material and have a secure, sealing lid.[2]

Label the container clearly with "Hazardous Waste," the full chemical name "ALRT1550,"

and a description of the contents (e.g., "Quenched ALRT1550 in

heptane/isopropanol/water").

Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area.

[2]

The storage area must be well-ventilated and away from sources of ignition and

incompatible materials.

Ensure secondary containment is in place to prevent spills.[3]
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Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[3]

Do not attempt to transport the waste off-site yourself.

Empty Container Disposal
Empty containers that once held ALRT1550 must also be treated as hazardous waste.

Rinse the container three times with a suitable inert solvent (e.g., heptane). The rinsate must

be collected and disposed of as hazardous waste.[3]

After rinsing, the container should be air-dried in a fume hood.

Deface or remove the original label.[3]

Dispose of the rinsed and dried container as instructed by your institution's EHS guidelines.

Disposal Workflow Diagram
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Preparation & PPE

Quenching Protocol (for residual ALRT1550)

Waste Collection

Final Disposal
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Caption: Logical workflow for the safe quenching and disposal of ALRT1550 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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